Cas no 143192-34-1 (Boc-n-(2-fmoc-aminoethyl)glycine)

• Product Name: Boc-n-(2-fmoc-aminoethyl)glycine
• CAS No: 143192-34-1
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• MDL: MFCD30491714
• CID: 1312823
• PubChem ID: 10478413
• Update Time: 2025-06-08

Boc-n-(2-fmoc-aminoethyl)glycine Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(1,1-dimethylethoxy)carbonyl]-N-[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]-
• Boc-n-(2-fmoc-aminoethyl)glycine
• Boc-Aeg(Fmoc)
• E70925
• N-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)ethyl)-N-(tert-butoxycarbonyl)glycine
• [[2-[[[(9H-Fluoren-9-yl)methoxy]carbonyl]amino]ethyl][(tert-butyloxy)carbonyl]amino]acetic acid
• 2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid
• 143192-34-1
• 2-{[(tert-butoxy)carbonyl][2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]amino}acetic acid
• MFCD30491714
• EN300-7369673

• MDL： MFCD30491714
• Inchi： 1S/C24H28N2O6/c1-24(2,3)32-23(30)26(14-21(27)28)13-12-25-22(29)31-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20H,12-15H2,1-3H3,(H,25,29)(H,27,28)
• InChI Key： XSJLVJKSNJBYAP-UHFFFAOYSA-N
• SMILES： O(C(NCCN(CC(=O)O)C(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19484
• Monoisotopic Mass: 440.19473662 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105
• Molecular Weight: 440.5

Experimental Properties

• PSA: 105.17

Additional information on Boc-n-(2-fmoc-aminoethyl)glycine

Boc-n-(2-Fmoc-Aminoethyl)Glycine: A Versatile Building Block in Peptide Synthesis

Boc-n-(2-Fmoc-Aminoethyl)Glycine (CAS No. 143192-34-1) is a critical intermediate in the synthesis of complex peptides and peptidomimetics. This compound, also known as Boc-N-(2-Fmoc-aminoethyl)glycine, is widely used in the pharmaceutical and biotechnology industries due to its unique properties and versatility. The compound consists of a glycine residue with an N-terminal Fmoc (9-fluorenylmethoxycarbonyl) protecting group and a C-terminal Boc (tert-butyloxycarbonyl) protecting group, making it an ideal building block for solid-phase peptide synthesis (SPPS).

The Fmoc group is a commonly used protecting group for the amino function in peptide synthesis, providing excellent stability under basic conditions and easy removal under mild acidic conditions. The Boc group, on the other hand, is used to protect the carboxyl group and can be removed under acidic conditions. This dual protection strategy ensures that the amino and carboxyl groups remain inactive during the synthesis process, preventing unwanted side reactions.

Recent advancements in peptide chemistry have highlighted the importance of Boc-n-(2-Fmoc-Aminoethyl)Glycine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of cyclic peptides with enhanced bioavailability and stability. These cyclic peptides showed promising results in preclinical studies for treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of Boc-n-(2-Fmoc-Aminoethyl)Glycine typically involves several steps. First, glycine is reacted with di-tert-butyl dicarbonate (Boc₂O) to form Boc-glycine. Next, Boc-glycine is converted to its corresponding amide by reacting it with 2-aminoethylamine. Finally, the resulting amide is protected with Fmoc-Cl to yield the final product. Each step requires careful control of reaction conditions to ensure high yield and purity.

In addition to its use in peptide synthesis, Boc-n-(2-Fmoc-Aminoethyl)Glycine has found applications in other areas of chemical biology. For example, it has been used as a linker in the development of antibody-drug conjugates (ADCs), where it helps to connect the antibody to the cytotoxic payload. This application has shown significant potential in targeted cancer therapy, as demonstrated by recent clinical trials.

The purity and quality of Boc-n-(2-Fmoc-Aminoethyl)Glycine are crucial for its successful application in various synthetic processes. High-purity materials are essential to minimize impurities that could interfere with downstream applications. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize and ensure the quality of this compound.

Moreover, the environmental impact of synthesizing and using Boc-n-(2-Fmoc-Aminoethyl)Glycine has been a topic of increasing interest. Green chemistry principles are being applied to optimize synthetic routes and reduce waste generation. For instance, researchers have developed more efficient catalysts and solvents that minimize environmental footprint while maintaining high yields.

In conclusion, Boc-n-(2-Fmoc-Aminoethyl)Glycine (CAS No. 143192-34-1) is a vital compound in modern peptide chemistry and pharmaceutical research. Its unique properties make it an indispensable building block for synthesizing complex peptides and peptidomimetics with therapeutic potential. Ongoing research continues to expand its applications, contributing to advancements in drug discovery and development.